Cas no 1214325-59-3 (3-Fluoro-5-(pyridin-4-yl)pyridin-2-ol)

• Product Name: 3-Fluoro-5-(pyridin-4-yl)pyridin-2-ol
• CAS No: 1214325-59-3
• MF: C₁₀H₇FN₂O
• MW: 190.173785448074
• CID: 4799310
• Update Time: 2025-05-24

3-Fluoro-5-(pyridin-4-yl)pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-(pyridin-4-yl)pyridin-2-ol
• 3-Fluoro-5-(pyridin-4-yl)pyridin-2-ol

• Inchi： 1S/C10H7FN2O/c11-9-5-8(6-13-10(9)14)7-1-3-12-4-2-7/h1-6H,(H,13,14)
• InChI Key： NDVYKXBPJWTWBU-UHFFFAOYSA-N
• SMILES： FC1C(NC=C(C=1)C1C=CN=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 303
• XLogP3: 0.6
• Topological Polar Surface Area: 42

Additional information on 3-Fluoro-5-(pyridin-4-yl)pyridin-2-ol

3-Fluoro-5-(pyridin-4-yl)pyridin-2-ol: A Comprehensive Overview

The compound 3-Fluoro-5-(pyridin-4-yl)pyridin-2-ol, identified by the CAS number 1214325-59-3, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The presence of a fluorine atom at the 3-position and a pyridinyl group at the 5-position, along with a hydroxyl group at the 2-position, imparts distinctive chemical characteristics that make this molecule a subject of interest in contemporary research.

Recent studies have highlighted the role of 3-fluoro substituted pyridines in medicinal chemistry, particularly in the design of bioactive molecules. The fluorine atom introduces electron-withdrawing effects, which can enhance the molecule's ability to interact with biological targets such as enzymes and receptors. This property has led to investigations into its potential as a lead compound in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of 3-fluoro substituted pyridines has been an area of active research, with methodologies ranging from traditional Friedel-Crafts reactions to more modern catalytic processes. The specific synthesis of 3-fluoro-pyridinyl derivatives often involves multi-step reactions, including nucleophilic aromatic substitution and cross-coupling reactions. These methods have been optimized to achieve high yields and selectivity, making the compound accessible for further studies.

In terms of physical properties, 3-fluoro-pyridinyl derivatives typically exhibit moderate solubility in organic solvents and may form stable salts under certain conditions. Their thermal stability has been evaluated in recent thermal analysis studies, which suggest that these compounds can withstand moderate heating without decomposition, making them suitable for various chemical transformations.

The application of CAS No. 1214325-59-3 extends beyond pharmaceuticals into materials science. Researchers have explored its use as a precursor for advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). The hydroxyl group at the 2-position facilitates coordination with metal ions, enabling the formation of highly ordered structures with potential applications in gas storage and catalysis.

In conclusion, the compound 3-fluoro-pyridinyl derivatives, represented by CAS No. 1214325-59-3, stands out as a versatile building block in modern chemistry. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable asset in both academic research and industrial development.